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Compound of Interest

2-Methyl-5-nitrobenzenesulfonic
Compound Name: d
aci

Cat. No.: B047223

Technical Support Center: 2-Methyl-5-
hitrobenzenesulfonic acid

Welcome to the technical support resource for 2-Methyl-5-nitrobenzenesulfonic acid (CAS
121-03-9), also known as 4-nitrotoluene-2-sulfonic acid. This guide is designed for researchers,
scientists, and drug development professionals to provide in-depth information on the stability
of this compound under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is 2-Methyl-5-nitrobenzenesulfonic acid and what are its primary uses?

Al: 2-Methyl-5-nitrobenzenesulfonic acid is an aromatic sulfonic acid appearing as a white
to yellow-brown crystalline powder.[1] Its structure consists of a benzene ring substituted with a
methyl group, a nitro group, and a sulfonic acid group. It is highly soluble in water, alcohol,
ether, and chloroform.[1][2][3] Primarily, it serves as a crucial intermediate in the synthesis of
various dyes, including acid and reactive dyes, and in the production of fluorescent whitening
agents.[1][4] It also finds application in the pharmaceutical industry.[1]

Q2: What are the standard storage conditions for 2-Methyl-5-nitrobenzenesulfonic acid to
ensure its stability?
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A2: To maintain its integrity, the compound should be stored in a tightly closed container in a
cool, dry, and well-ventilated area.[1][5] The recommended storage condition is at room
temperature, sealed from moisture.[1][6]

Q3: Is 2-Methyl-5-nitrobenzenesulfonic acid considered stable under normal laboratory
conditions?

A3: Yes, 2-Methyl-5-nitrobenzenesulfonic acid is known to be stable under normal, ambient
conditions.[1] However, its stability can be compromised by exposure to high temperatures,
extreme pH, strong oxidizing agents, and strong bases.[7]

Q4: What are the main safety hazards associated with handling this compound?

A4: This compound is classified as harmful if swallowed, causes skin irritation, and can lead to
serious eye damage.[2][3][5] It may also cause an allergic skin reaction.[3] Some data
suggests it is suspected of causing genetic defects, cancer, and reproductive harm.[8] The
commercially available "wetcake" form can be corrosive to the skin as it may contain residual
sulfuric acid from its synthesis.[9] Always consult the Safety Data Sheet (SDS) and wear
appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat, when handling.[5]

Troubleshooting Guide: Experimental Stability
Issues

This section addresses specific problems you might encounter during experiments involving 2-
Methyl-5-nitrobenzenesulfonic acid.

Q5: My solution of 2-Methyl-5-nitrobenzenesulfonic acid has developed a dark color over
time. What is the likely cause?

A5: Discoloration can be indicative of degradation. Several factors could be responsible:

e pH Imbalance: The compound's stability is pH-sensitive. Exposure to strong bases can lead
to decomposition or side reactions.[7] In alkaline conditions, condensation reactions can
occur, leading to colored products.[10]
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e Presence of Impurities: Impurities from the synthesis process, such as residual p-
nitrotoluene or sulfuric acid, can react or catalyze degradation reactions.[9][11]

e High Temperature: Although it has a melting point of around 133.5°C, prolonged exposure to
elevated temperatures, even below this point, can accelerate degradation.[3]

 Light Exposure: While specific photostability data is limited, nitroaromatic compounds can be
susceptible to photolytic degradation. It is advisable to protect solutions from direct light
during long-term storage or sensitive reactions.[12][13]

Q6: | am observing an unexpected peak in my HPLC/LC-MS analysis after a reaction. What are
the potential degradation products?

A6: The presence of two reactive functional groups (nitro and methyl) and a sulfonic acid group
on the aromatic ring allows for several potential transformation or degradation pathways:

e Reduction of the Nitro Group: The nitro group (-NO3) is readily reducible to an amino group (-
NH:z) in the presence of reducing agents (e.g., catalytic hydrogenation).[4] This would result
in the formation of 5-amino-2-methylbenzenesulfonic acid.

o Oxidation of the Methyl Group: The methyl group (-CHs) can be oxidized to a carboxylic acid
(-COOH) under strong oxidizing conditions, yielding 2-carboxy-5-nitrobenzenesulfonic acid.
[14]

« Desulfonation: At very high temperatures or in the presence of strong acids, desulfonation
(loss of the -SOsH group) can occur, though this is generally less common under typical
synthetic conditions.

e Nucleophilic Aromatic Substitution: The electron-withdrawing nature of the nitro and sulfonic
acid groups deactivates the ring for electrophilic substitution but makes it susceptible to
nucleophilic aromatic substitution, where a nucleophile could potentially displace the nitro
group, although this requires harsh conditions.[4][14]

Q7: The compound appears to be reacting with my solvent. Which solvents are recommended
and which should be avoided?
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AT: 2-Methyl-5-nitrobenzenesulfonic acid is very soluble in water, alcohol, ether, and
chloroform.[3] These are generally safe for use. However, you should avoid highly reactive
solvents or solvents that could create hazardous conditions. For instance, avoid dissolving it in
strong bases or strong oxidizing agents.[7] Always perform a small-scale compatibility test if
you are uncertain about a specific solvent system.

Troubleshooting Workflow

This diagram outlines a logical process for diagnosing stability issues encountered during
experimentation.
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Caption: Troubleshooting workflow for stability issues.
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Experimental Protocols
Protocol 1: Forced Degradation Study (Stress Testing)

This protocol provides a framework for assessing the intrinsic stability of 2-Methyl-5-
nitrobenzenesulfonic acid, which is a critical step in drug development and process
chemistry. The methodology is adapted from the principles outlined in the ICH Q1B guideline
for photostability testing.[12][13]

Objective: To identify potential degradation products and pathways under various stress
conditions.

Methodology:

e Stock Solution Preparation: Prepare a stock solution of 2-Methyl-5-nitrobenzenesulfonic
acid at a known concentration (e.g., 1 mg/mL) in a suitable solvent system (e.g., 50:50
acetonitrile:water).

o Stress Conditions: Aliquot the stock solution into separate, clearly labeled vials for each
stress condition. A control sample, protected from all stress conditions, should be prepared
and stored at 4°C in the dark.

(¢]

Acidic Hydrolysis: Add 0.1 N HCI and incubate at 60°C for 48 hours.

o Alkaline Hydrolysis: Add 0.1 N NaOH and incubate at 60°C for 48 hours.

o Oxidative Degradation: Add 3% H20:2 and incubate at room temperature for 48 hours.

o Thermal Degradation: Incubate a sample of the solid compound and a sample of the stock
solution at 80°C for 48 hours in the dark.

o Photolytic Degradation: Expose a solution sample to a light source as specified in ICH
Q1B guidelines (e.g., an overall illumination of not less than 1.2 million lux hours and an
integrated near-ultraviolet energy of not less than 200 watt hours/square meter).[12] A
dark control sample wrapped in aluminum foil should be stored under the same
temperature conditions.

e Sample Analysis:
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[e]

After the incubation period, neutralize the acidic and alkaline samples.

o

Dilute all samples, including the control, to an appropriate concentration for analysis.

[¢]

Analyze all samples by a stability-indicating HPLC method (e.g., C18 column with a
gradient elution) with UV detection.

[¢]

Use LC-MS to identify the mass of any significant degradation products.

o Data Interpretation: Calculate the percentage of degradation by comparing the peak area of
the parent compound in the stressed samples to the control sample. Characterize major
degradation products.

Forced Degradation Workflow

Stress Conditions

Photolytlc
(ICH Q1B)
Preparati /

Thermal
(80°C)

Prepare Stock Solution Oxidative HPLC Analysis LC-MS Analysis
(1 mg/mL) (3% H202) (% Degradation) (ID of Products)
Alkaline
(0.1N NaOH, 60°C)

ACIdIC
(0 1N HCI, 60°C)

Click to download full resolution via product page

Caption: Experimental workflow for forced degradation studies.
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Chemical Compatibility Data

The following table provides a general guideline for the compatibility of 2-Methyl-5-
nitrobenzenesulfonic acid with common laboratory materials. This information is intended as
a guide; users should perform their own tests for specific applications, especially at elevated

temperatures or for long-term exposures.[15][16]
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Material

Compatibility Rating

Notes

Plastics

Good for general use and

Polypropylene (PP) A - Excellent )
storage containers.
High-Density Polyethylene Suitable for bottles and
A - Excellent
(HDPE) labware.
Highly resistant, suitable for
Polytetrafluoroethylene (PTFE) A - Excellent reaction vessel liners and
tubing.
May show signs of degradation
Polyvinyl Chloride (PVC) C - Fair over time. Not recommended
for long-term storage.
Elastomers
] Generally good resistance, but
Viton® (FKM) B - Good

testing is recommended.

Buna-N (Nitrile)

D - Severe Effect

Not recommended. Significant

degradation is likely.

Moderate effect. Not

EPDM C - Fair recommended for critical
applications.
Metals
Generally resistant, but acidic
316 Stainless Steel B - Good nature may cause some
corrosion over time.
] ) Increased risk of corrosion
304 Stainless Steel C - Fair
compared to 316 SS.
Highly resistant to acidic and
Hastelloy-C® A - Excellent

corrosive environments.
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Not recommended. Reacts

Aluminum D - Severe Effect ] )

with acids.
Glass

Standard material for
Borosilicate Glass A - Excellent glassware and reaction

vessels.

Rating Key: A = Excellent, B = Good, C = Fair, D = Severe Effect/Not Recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]
2. Page loading... [wap.guidechem.com]

3. 2-Methyl-5-nitrobenzenesulfonic acid | C7TH7NOSS | CID 8458 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. Buy 2-Methyl-5-nitrobenzenesulfonic acid | 121-03-9 [smolecule.com]

5. echemi.com [echemi.com]

6. jnfuturechemical.com [jnfuturechemical.com]

7. fishersci.com [fishersci.com]

8. sigmaaldrich.com [sigmaaldrich.com]

9. 2-Methyl-5-nitrobenzenesulfonic acid - Hazardous Agents | Haz-Map [haz-map.com]

10. Benzenesulfonic acid, 2-methyl-5-nitro-, alk. cond. products, reduced | 1325-35-5
[chemicalbook.com]

11. JPHO05194363A - Production of 2-methyl-5-nitrobenzenesulfonic acid and its sodium salt
- Google Patents [patents.google.com]

12. ema.europa.eu [ema.europa.eu]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b047223?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/2-methyl-5-nitrobenzenesulfoni-dic2590.html
https://wap.guidechem.com/msds/121-03-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-methyl-5-nitrobenzenesulfonic%20acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-methyl-5-nitrobenzenesulfonic%20acid
https://www.smolecule.com/products/s560593
https://www.echemi.com/sds/2-methyl-5-nitrobenzenesulfonicacid-pid_Seven3195.html
https://jnfuturechemical.com/product/2-methyl-5-nitrobenzenesulfonic-acid-cas121-03-9/
https://www.fishersci.com/store/msds?partNumber=AC457810050&productDescription=2-METHYL-4-NITROBENZOIC+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/461091
https://haz-map.com/Agents/3458
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3906488.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3906488.htm
https://patents.google.com/patent/JPH05194363A/en
https://patents.google.com/patent/JPH05194363A/en
https://www.ema.europa.eu/en/documents/scientific-guideline/ich-q-1-b-photostability-testing-new-active-substances-and-medicinal-products-step-5_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

e 13. benchchem.com [benchchem.com]

e 14. 2-Methyl-5-nitrobenzenesulfonicacidhydrate | Benchchem [benchchem.com]
e 15. coleparmer.com [coleparmer.com]

e 16. graco.com [graco.com]

 To cite this document: BenchChem. [stability of 2-Methyl-5-nitrobenzenesulfonic acid under
different reaction conditions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047223#stability-of-2-methyl-5-nitrobenzenesulfonic-
acid-under-different-reaction-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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